2-(4-Bromophenoxy)-2-methylpropanoic acid
Overview
Description
Synthesis Analysis
The synthesis of related brominated compounds involves palladium-catalyzed reactions, as seen in the study of 2-hydroxy-2-methylpropiophenone, which undergoes arylation with aryl bromides . Although the exact synthesis of 2-(4-Bromophenoxy)-2-methylpropanoic acid is not detailed, similar palladium-catalyzed methods could potentially be applied for its synthesis, considering the reactivity of brominated aromatic compounds in such reactions.
Molecular Structure Analysis
The molecular structure of related compounds has been characterized using various spectroscopic techniques, such as FT-IR and UV-Vis, as well as X-ray diffraction . These methods provide detailed information about the bonding and geometry of the molecules. For this compound, similar analytical techniques could be used to determine its molecular structure and confirm the presence of functional groups.
Chemical Reactions Analysis
The chemical reactivity of brominated phenolic compounds includes interactions with DNA bases, as investigated using the ECT method and charge transfer studies . Additionally, the one-electron oxidation of related compounds has been studied, revealing insights into the radical cations formed and their subsequent reactivity . These studies suggest that this compound may also undergo similar oxidation reactions and interact with biological molecules.
Physical and Chemical Properties Analysis
The physical and chemical properties of brominated phenolic compounds, such as solubility, melting point, and boiling point, are not directly provided in the papers. However, the sensory studies on 2-bromo-4-methylphenol indicate that such compounds can have significant sensory impacts at very low concentrations, suggesting high potency and potential volatility . The thermal behavior of metal complexes with brominated ligands has been analyzed, showing multi-stage decomposition processes . These findings could be extrapolated to predict the stability and thermal properties of this compound.
Scientific Research Applications
Natural Product Derivation and Analogs
- Natural Source and Derivatives : 2-(4-Bromophenoxy)-2-methylpropanoic acid is structurally related to bromophenol derivatives found in the red alga Rhodomela confervoides. These compounds have been studied for their potential applications in various fields due to their unique chemical structures, although they were found inactive against human cancer cell lines and microorganisms (Zhao et al., 2004).
Synthesis and Chemical Studies
- Synthetic Analog Synthesis : Research has been conducted on the efficient synthesis of analogs to this compound, such as PPARpan agonists, highlighting the compound's relevance in medicinal chemistry and drug design (Guo et al., 2006).
- Structural Analysis and Synthesis Techniques : Studies on the first synthesis of natural bromophenols, including compounds structurally similar to this compound, have provided insights into the formation of these compounds and their derivatives (Bayrak & Menzek, 2020).
Biochemical and Environmental Applications
- Environmental Biodegradation Studies : The biodegradation and transport of herbicides related to phenoxyalkanoic acids have been studied, with implications for understanding the environmental behavior and potential risks of compounds like this compound (Grass et al., 2000).
- Antifouling Activity : Some bromophenol derivatives, structurally similar to this compound, have shown antifouling activity against marine organisms, indicating potential applications in marine biofouling prevention (Ortlepp et al., 2008).
Industrial and Polymer Applications
- Polymerization Initiators : Research on azobenzene-based initiators for polymerization, which may include bromopropionic acid derivatives, suggests potential industrial applications in the field of polymer chemistry (Wang et al., 2005).
Mechanism of Action
Target of Action
It’s worth noting that brominated compounds often interact with various biological targets due to their high reactivity .
Mode of Action
Brominated compounds are known to interact with their targets through various mechanisms, such as covalent bonding or intermolecular forces .
Biochemical Pathways
Brominated compounds can potentially affect a wide range of biochemical pathways due to their high reactivity .
Pharmacokinetics
The bromine atom in the molecule could potentially affect its pharmacokinetic properties, including its absorption and distribution within the body, its metabolism, and its rate and route of excretion .
Result of Action
Brominated compounds can have a wide range of effects at the molecular and cellular level, depending on their specific targets and mode of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(4-Bromophenoxy)-2-methylpropanoic acid. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s stability and its interaction with its targets .
properties
IUPAC Name |
2-(4-bromophenoxy)-2-methylpropanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO3/c1-10(2,9(12)13)14-8-5-3-7(11)4-6-8/h3-6H,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRDUHXQTTOHIJX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)O)OC1=CC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50322789 | |
Record name | 2-(4-bromophenoxy)-2-methylpropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50322789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7472-69-7 | |
Record name | 7472-69-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=402041 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(4-bromophenoxy)-2-methylpropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50322789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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